Cas no 866157-33-7 (3-(3,4-dichlorobenzoyl)-4,4-dimethyl-1,3-oxazolidine)

• Product Name: 3-(3,4-dichlorobenzoyl)-4,4-dimethyl-1,3-oxazolidine
• CAS No: 866157-33-7
• MF: C₁₂H₁₃Cl₂NO₂
• MW: 274.143121480942
• MDL: MFCD05669966
• CID: 5227846
• Update Time: 2025-06-12

3-(3,4-dichlorobenzoyl)-4,4-dimethyl-1,3-oxazolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorobenzoyl)-4,4-dimethyl-1,3-oxazolidine
• Methanone, (3,4-dichlorophenyl)(4,4-dimethyl-3-oxazolidinyl)-

• MDL： MFCD05669966
• Inchi： 1S/C12H13Cl2NO2/c1-12(2)6-17-7-15(12)11(16)8-3-4-9(13)10(14)5-8/h3-5H,6-7H2,1-2H3
• InChI Key： WBDMUARYROKMNO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C(Cl)=C1)(N1C(C)(C)COC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-(3,4-dichlorobenzoyl)-4,4-dimethyl-1,3-oxazolidine

Introduction to 3-(3,4-dichlorobenzoyl)-4,4-dimethyl-1,3-oxazolidine (CAS No. 866157-33-7)

3-(3,4-dichlorobenzoyl)-4,4-dimethyl-1,3-oxazolidine, also known by its CAS number 866157-33-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of interest for various applications, including drug discovery and development.

The chemical structure of 3-(3,4-dichlorobenzoyl)-4,4-dimethyl-1,3-oxazolidine consists of a 1,3-oxazolidine ring substituted with a 3,4-dichlorobenzoyl group and two methyl groups at the 4-position. The presence of these functional groups imparts specific chemical properties that influence its reactivity and biological activity. The 1,3-oxazolidine ring is a five-membered heterocyclic compound with an oxygen atom and a nitrogen atom in the ring structure. This ring system is known for its stability and ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability.

The 3,4-dichlorobenzoyl group is a key substituent that contributes to the compound's lipophilicity and electronic properties. The presence of chlorine atoms increases the electron-withdrawing effect, which can modulate the compound's interactions with biological targets. This group has been associated with various pharmacological activities, including anti-inflammatory and anti-cancer properties. The two methyl groups at the 4-position of the oxazolidine ring provide additional steric hindrance and contribute to the overall conformational stability of the molecule.

Recent studies have explored the potential therapeutic applications of 3-(3,4-dichlorobenzoyl)-4,4-dimethyl-1,3-oxazolidine. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its anti-cancer properties. Preclinical studies have demonstrated that 3-(3,4-dichlorobenzoyl)-4,4-dimethyl-1,3-oxazolidine can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2. These findings highlight the potential of this compound as a lead molecule for the development of novel anti-cancer drugs.

In addition to its pharmacological activities, the synthetic accessibility of 3-(3,4-dichlorobenzoyl)-4,4-dimethyl-1,3-oxazolidine has been investigated to optimize its production for large-scale applications. Various synthetic routes have been developed to improve yield and purity while minimizing environmental impact. One such approach involves the use of green chemistry principles to reduce waste and energy consumption during synthesis.

The physicochemical properties of 3-(3,4-dichlorobenzoyl)-4,4-dimethyl-1,3-oxazolidine are also important considerations for its practical applications. Its solubility in organic solvents and aqueous media can be tailored by modifying the functional groups or through formulation strategies. This flexibility allows for its use in different delivery systems, such as oral formulations or topical applications.

To further understand the biological effects of 3-(3,4-dichlorobenzoyl)-4,4-dimethyl-1,3-oxazolidine, ongoing research is focusing on its mechanism of action at the molecular level. Techniques such as molecular docking studies and in silico modeling are being employed to predict its interactions with specific protein targets. These insights can guide the rational design of more potent analogs with improved therapeutic profiles.

In conclusion, 3-(3,4-dichlorobenzoyl)-4,4-dimethyl-1,3-oxazolidine (CAS No. 866157-33-7) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development as a therapeutic agent.